3-[1-(4-bromophenyl)-1H-pyrrol-2-yl]-2-(4-fluorophenyl)acrylonitrile

• IUPAC Name: (E)-3-[1-(4-bromophenyl)pyrrol-2-yl]-2-(4-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H12BrFN2/c20-16-5-9-18(10-6-16)23-11-1-2-19(23)12-15(13-22)14-3-7-17(21)8-4-14/h1-12H/b15-12-
• InChI Key: ZFJYUXOACMBJHV-QINSGFPZSA-N
• Canonical SMILES: C1=CN(C(=C1)C=C(C#N)C2=CC=C(C=C2)F)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CN(C(=C1)/C=C(/C#N)\C2=CC=C(C=C2)F)C3=CC=C(C=C3)Br
• Molecular Formula: C19H12BrFN2
• Molecular Weight: 367.2 g/mol

Description

3-[1-(4-bromophenyl)-1H-pyrrol-2-yl]-2-(4-fluorophenyl)acrylonitrile is a chemical compound with potential applications in scientific research. This compound is also known as BPPA and is a member of the acrylonitrile family of chemicals. BPPA has been studied for its potential use in various fields, including materials science, drug discovery, and biochemistry.

Mechanism of Action

The mechanism of action of BPPA is not fully understood. However, it has been shown to interact with certain receptors in the body, including the GABA(A) receptor. This interaction may play a role in the compound's potential therapeutic effects.
Biochemical and Physiological Effects:
BPPA has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to have anxiolytic and sedative effects. It has also been shown to have anticonvulsant properties and may have potential use in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of BPPA is its high thermal stability, which makes it a useful monomer for the synthesis of polymers with unique properties. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several potential future directions for the study of BPPA. One area of interest is in the development of new materials with unique properties. BPPA may also have potential use in the development of new drugs for the treatment of anxiety, epilepsy, and other neurological disorders. Further research is needed to fully understand the compound's mechanism of action and potential therapeutic effects.

Synthesis Methods

The synthesis of BPPA can be achieved through a series of chemical reactions. The first step involves the condensation of 4-bromobenzaldehyde and 1H-pyrrole-2-carbaldehyde in the presence of a base to form a Schiff base. The Schiff base is then reacted with 4-fluorobenzylcyanide in the presence of a catalyst to form the final product, BPPA.

Scientific Research Applications

BPPA has been studied for its potential use in various scientific research applications. One area of interest is in the development of new materials with unique properties. BPPA has been shown to have good thermal stability and can be used as a monomer in the synthesis of polymers with potential applications in electronics and optoelectronics.